Cas no 1361659-19-9 (2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile)

2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile is a specialized organic compound featuring a pyridine core substituted with dichlorophenyl groups and an acetonitrile moiety. Its structural complexity and halogenated aromatic groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with enhanced stability and bioactivity. The dichlorophenyl substitutions contribute to increased lipophilicity, potentially improving membrane permeability in bioactive applications. This compound’s rigid pyridine backbone ensures structural integrity under reactive conditions, while the nitrile group offers versatility for further functionalization. Suitable for research in medicinal chemistry, it serves as a key precursor for heterocyclic derivatives with potential applications in drug discovery and material science.
2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile structure
1361659-19-9 structure
Product Name:2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile
CAS No:1361659-19-9
MF:C19H10Cl4N2
MW:408.108100414276
CID:4912968
Update Time:2025-05-19

2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile
    • Inchi: 1S/C19H10Cl4N2/c20-15-3-1-11(7-17(15)22)14-10-25-19(9-12(14)5-6-24)13-2-4-16(21)18(23)8-13/h1-4,7-10H,5H2
    • InChI Key: PNUONFPLVZZVAA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=CN=C(C2C=CC(=C(C=2)Cl)Cl)C=C1CC#N)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 493
  • XLogP3: 6.3
  • Topological Polar Surface Area: 36.7

2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026001351-250mg
2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile
1361659-19-9 97%
250mg
659.60 USD 2021-06-09
Alichem
A026001351-500mg
2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile
1361659-19-9 97%
500mg
980.00 USD 2021-06-09
Alichem
A026001351-1g
2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile
1361659-19-9 97%
1g
1,696.80 USD 2021-06-09

Additional information on 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361659-19-9)

2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile, with the chemical formula C17H8Cl4N2, is a significant compound in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple chlorine atoms and the acetonitrile group in its molecular structure contributes to its reactivity and utility in synthetic chemistry.

The compound's name, 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile, precisely describes its molecular architecture. The Bis(3,4-dichlorophenyl) moiety indicates the presence of two phenyl rings substituted with chlorine atoms at the 3 and 4 positions, while the pyridine-4-acetonitrile part signifies a pyridine ring with an acetonitrile group attached at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further chemical exploration.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their role as bioactive molecules. The compound 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile represents a promising scaffold for designing new drugs targeting various diseases. Its structural features suggest potential interactions with biological receptors, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential use in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating conditions such as cancer, inflammation, and infectious diseases. The chlorine substituents on the phenyl rings can be modified to enhance binding affinity to biological targets, while the acetonitrile group can serve as a handle for further functionalization. This flexibility makes 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile a versatile building block for drug discovery.

The synthesis of 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions that require careful optimization. The process typically begins with the chlorination of biphenyl derivatives followed by condensation reactions with pyridine intermediates. The introduction of the acetonitrile group at the 4-position is achieved through nucleophilic substitution or other suitable methods. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity.

The physicochemical properties of this compound are another area of interest. Its high melting point and solubility characteristics make it suitable for various formulation strategies in pharmaceutical development. Additionally, its stability under different conditions ensures that it can be stored and handled effectively in laboratory settings. These properties are crucial for its potential commercialization and application in industrial processes.

In conclusion, 2,5-Bis(3,4-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361659-19-9) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structure and reactivity make it an attractive candidate for developing new therapeutic agents. As research in this field continues to advance, compounds like this one are expected to play a pivotal role in addressing unmet medical needs. The ongoing studies into its derivatives and synthetic pathways highlight its importance as a chemical entity worthy of further exploration.

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